Cas no 403656-83-7 (Fulvestrant 3-Sulfate Sodium Salt)

• Product Name: Fulvestrant 3-Sulfate Sodium Salt
• CAS No: 403656-83-7
• MF: C₃₂H₄₆F₅NaO₆S₂
• MW: 708.815836429596
• CID: 825790
• PubChem ID: 23716607
• Update Time: 2025-05-25

Fulvestrant 3-Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Fulvestrant 3-Sulfate Sodium Salt
• sodium,[(7R,8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] sulfate
• 403656-83-7
• VASLFPWNDJLPFT-QPCOUQCRSA-M
• PUBCHEM_23716607
• (7a,17ss)- 7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene- 3,17-diol 3-(Hydrogen Sulfate) Monosodium Salt;
• sodium;[(7R,8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] sulfate
• DTXSID70635787

• Inchi： 1S/C32H47F5O6S2.Na/c1-30-17-15-26-25-12-11-24(43-45(40,41)42)21-23(25)20-22(29(26)27(30)13-14-28(30)38)10-7-5-3-2-4-6-8-18-44(39)19-9-16-31(33,34)32(35,36)37;/h11-12,21-22,26-29,38H,2-10,13-20H2,1H3,(H,40,41,42);/q;+1/p-1/t22-,26-,27+,28+,29-,30+,44?;/m1./s1
• InChI Key： VASLFPWNDJLPFT-QPCOUQCRSA-M
• SMILES： S(=O)(=O)([O-])OC1C=CC2=C(C=1)C[C@@H](CCCCCCCCCS(CCCC(C(F)(F)F)(F)F)=O)[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)O.[Na+]

Computed Properties

• Exact Mass: 708.25500
• Monoisotopic Mass: 708.25536662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 16
• Complexity: 1090
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Melting Point: >130°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 131.32000
• LogP: 9.76250

Fulvestrant 3-Sulfate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Additional information on Fulvestrant 3-Sulfate Sodium Salt

Fulvestrant 3-Sulfate Sodium Salt (CAS No: 403656-83-7) in Modern Therapeutic Applications

Fulvestrant 3-Sulfate Sodium Salt, identified by the Chemical Abstracts Service Number (CAS No) 403656-83-7, is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry and oncology. This compound represents a modified form of fulvestrant, a well-known selective estrogen receptor degrader (SERD), designed to enhance its therapeutic efficacy and pharmacokinetic properties. The introduction of the sulfate sodium salt form has opened new avenues for its application in treating hormone receptor-positive breast cancer, particularly in cases where traditional endocrine therapies have shown limited effectiveness.

The molecular structure of Fulvestrant 3-Sulfate Sodium Salt incorporates sulfation and sodium counterionation, which are critical modifications that improve solubility and stability. These alterations not only facilitate better absorption and distribution within the body but also extend the duration of action, making it a promising candidate for long-term treatment regimens. The compound's ability to effectively degrade estrogen receptors has been a cornerstone in its development, offering a mechanism that goes beyond simple antagonism to permanently reduce estrogen signaling.

Recent advancements in targeted cancer therapies have highlighted the importance of personalized medicine, where compounds like Fulvestrant 3-Sulfate Sodium Salt can be tailored to individual patient needs. Studies have demonstrated its efficacy in preclinical models by inhibiting tumor growth and reducing metastatic potential. The compound's mode of action involves binding to estrogen receptors, promoting their degradation, and thereby disrupting the signaling pathways that drive cancer cell proliferation. This has been particularly effective in patients with advanced or metastatic breast cancer who have developed resistance to other endocrine therapies.

The clinical development of Fulvestrant 3-Sulfate Sodium Salt has been supported by a growing body of research indicating its potential benefits over existing treatments. Phase II and III clinical trials have shown promising results in terms of tumor response rates and overall survival improvements. The compound's safety profile is also noteworthy, with adverse effects generally being manageable and well-tolerated compared to other chemotherapeutic agents. This makes it an attractive option for patients who may have experienced adverse reactions or resistance to first-line treatments.

Innovations in drug delivery systems have further enhanced the therapeutic potential of Fulvestrant 3-Sulfate Sodium Salt. Nanoparticle formulations and sustained-release matrices are being explored to improve bioavailability and reduce dosing frequency. These advancements aim to maximize therapeutic outcomes while minimizing side effects, aligning with the broader goals of modern oncology.

The role of Fulvestrant 3-Sulfate Sodium Salt extends beyond breast cancer treatment. Emerging research suggests its potential application in other hormone-sensitive malignancies, such as prostate cancer. By targeting estrogen receptors in these tissues, the compound may offer a novel therapeutic approach for patients with limited treatment options. Additionally, combination therapies involving Fulvestrant 3-Sulfate Sodium Salt with other targeted agents are being investigated to overcome resistance mechanisms and improve patient outcomes.

The regulatory landscape for Fulvestrant 3-Sulfate Sodium Salt is evolving as evidence mounts regarding its efficacy and safety. Regulatory agencies are closely monitoring ongoing clinical trials and are expected to provide further guidance on its approval status. As more data becomes available, it is anticipated that this compound will gain broader acceptance in clinical practice, offering new hope for patients with hormone receptor-positive cancers.

The future direction of research on Fulvestrant 3-Sulfate Sodium Salt includes exploring its potential role in early detection and prevention strategies. By identifying biomarkers that predict response to treatment, clinicians can better tailor therapy plans to individual patients. Furthermore, efforts are underway to develop more potent derivatives that maintain efficacy while improving pharmacokinetic properties.

In conclusion, Fulvestrant 3-Sulfate Sodium Salt (CAS No: 403656-83-7) represents a significant advancement in the treatment of hormone receptor-positive breast cancer. Its unique molecular modifications enhance therapeutic efficacy and patient compliance, making it a valuable addition to oncological treatments. As research continues to uncover new applications and improve delivery systems, this compound is poised to play an increasingly important role in the fight against cancer.